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Compound of Interest

Compound Name: GNE-317

Cat. No.: B15621455 Get Quote

For researchers, scientists, and drug development professionals, this guide provides an

objective comparison of GNE-317's in vivo on-target activity against other PI3K/mTOR

inhibitors. The information is supported by experimental data to aid in the selection of

appropriate research tools.

GNE-317 is a potent, brain-penetrant dual inhibitor of Phosphoinositide 3-kinase (PI3K) and the

mammalian target of rapamycin (mTOR).[1][2] Its ability to cross the blood-brain barrier (BBB)

makes it a valuable tool for studying the PI3K/Akt/mTOR signaling pathway in the central

nervous system and for evaluating potential therapeutic strategies for brain malignancies.[3][4]

This guide compares the in vivo on-target activity of GNE-317 with other relevant PI3K/mTOR

inhibitors, focusing on their ability to modulate downstream signaling pathways and inhibit

tumor growth in preclinical models of glioblastoma.

Comparative On-Target Activity and Efficacy
The following tables summarize the in vivo on-target activity and efficacy of GNE-317 and

comparator compounds in preclinical glioblastoma models.

Table 1: In Vivo On-Target Activity (Suppression of pAkt and pS6)
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Compoun
d

Model Dose
Time
Point

pAkt
Suppress
ion

pS6
Suppress
ion

Referenc
e

GNE-317
Mouse

Brain

50 mg/kg,

p.o.
1-6 hours 40-90% 40-90% [3]

GDC-0084
Mouse

Brain

25 mg/kg,

p.o.
1-6 hours Up to 90% Up to 90% [5][6]

DS-7423 U87 Tumor
Not

Specified
24 hours

Marked

Reduction

Marked

Reduction
[3]

Table 2: In Vivo Efficacy (Tumor Growth Inhibition in Orthotopic Glioblastoma Models)

Compound Model Dose Endpoint
Tumor
Growth
Inhibition

Reference

GNE-317 U87
40 mg/kg,

p.o.
Not Specified 90% [3]

GNE-317 GS2
40 mg/kg,

p.o.
Not Specified 50% [3]

GDC-0084 U87
15 mg/kg,

p.o.
4 weeks 70% [2][5]

GDC-0084 GS2
15 mg/kg,

p.o.
4 weeks 40% [2][5]

GDC-0941 U87MG
150 mg/kg,

p.o.
Not Specified 98% [1]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the targeted signaling pathway and a general experimental

workflow for validating the on-target activity of PI3K/mTOR inhibitors in vivo.
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PI3K/Akt/mTOR Signaling Pathway Inhibition by GNE-317.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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